MC(5) tianeptine MC(5) tianeptine
Brand Name: Vulcanchem
CAS No.: 104732-22-1
VCID: VC20746052
InChI: InChI=1S/C19H23ClN2O4S/c1-22-16-7-3-2-6-14(16)19(21-11-5-4-8-18(23)24)15-10-9-13(20)12-17(15)27(22,25)26/h2-3,6-7,9-10,12,19,21,25-26H,4-5,8,11H2,1H3,(H,23,24)/p-2
SMILES: CN1C2=CC=CC=C2C(C3=C(S1([O-])[O-])C=C(C=C3)Cl)NCCCCC(=O)O
Molecular Formula: C19H21ClN2O4S-2
Molecular Weight: 408.9 g/mol

MC(5) tianeptine

CAS No.: 104732-22-1

Cat. No.: VC20746052

Molecular Formula: C19H21ClN2O4S-2

Molecular Weight: 408.9 g/mol

* For research use only. Not for human or veterinary use.

MC(5) tianeptine - 104732-22-1

CAS No. 104732-22-1
Molecular Formula C19H21ClN2O4S-2
Molecular Weight 408.9 g/mol
IUPAC Name 5-[(3-chloro-6-methyl-5,5-dioxido-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]pentanoic acid
Standard InChI InChI=1S/C19H23ClN2O4S/c1-22-16-7-3-2-6-14(16)19(21-11-5-4-8-18(23)24)15-10-9-13(20)12-17(15)27(22,25)26/h2-3,6-7,9-10,12,19,21,25-26H,4-5,8,11H2,1H3,(H,23,24)/p-2
Standard InChI Key YYUMTPUPRWXCTH-UHFFFAOYSA-L
SMILES CN1C2=CC=CC=C2C(C3=C(S1([O-])[O-])C=C(C=C3)Cl)NCCCCC(=O)O
Canonical SMILES CN1C2=CC=CC=C2C(C3=C(S1([O-])[O-])C=C(C=C3)Cl)NCCCCC(=O)O

MC(5) tianeptine, also known as the sodium salt of the tianeptine metabolite, is a significant compound derived from tianeptine, an atypical antidepressant. Tianeptine is recognized for its unique mechanism of action, which diverges from traditional antidepressants by not primarily inhibiting monoamine reuptake. Instead, it modulates glutamatergic pathways and acts as a mu-opioid receptor agonist. The metabolite MC(5) has garnered attention due to its pharmacological activity that resembles that of its parent compound.

Structural Representation

The chemical structure of MC(5) tianeptine can be depicted in both 2D and 3D formats, showcasing the arrangement of atoms and functional groups.

PropertyValue
Molecular Weight430.9 g/mol
CAS Number115220-11-6
Chemical StructureSee structural diagrams

Absorption and Distribution

Research indicates that after administration, MC(5) tianeptine exhibits distinct pharmacokinetic properties compared to its parent compound:

  • Elimination Half-Life: Approximately 7.53 hours, significantly longer than tianeptine's half-life of about 1.16 hours.

  • Volume of Distribution: The average volume of distribution for tianeptine is reported at 2.03 L/kg.

Bioavailability

The bioavailability of tianeptine is approximately 99%, with MC(5) demonstrating a similar profile but with variations depending on the administration route.

Metabolism

MC(5) is primarily metabolized in the liver and excreted in urine and feces as glucuronide and glutamine conjugates, highlighting its metabolic pathway.

ParameterTianeptineMC(5) Tianeptine
Elimination Half-Life1.16 hours7.53 hours
Bioavailability~99%Similar profile
Volume of Distribution2.03 L/kgNot specified

Mechanism of Action

MC(5) tianeptine acts as a mu-opioid receptor agonist, which contributes to its antidepressant-like effects without the typical side effects associated with opioid use, such as tolerance or withdrawal symptoms.

Behavioral Studies

Studies involving animal models have demonstrated that both tianeptine and MC(5) exhibit antidepressant-like behaviors, suggesting that MC(5) plays a crucial role in mediating these effects through mu-opioid receptor activation.

Clinical Implications and Future Research

The understanding of MC(5) tianeptine's pharmacological properties opens avenues for further research into its therapeutic potential in treating depression and anxiety disorders. Given its unique mechanism and longer half-life, it may offer advantages over traditional antidepressants.

Research Directions

  • Investigating the long-term effects and safety profile of MC(5).

  • Exploring potential applications in other psychiatric disorders.

  • Developing formulations that optimize the pharmacokinetic properties of MC(5).

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